Cas no 1805014-43-0 (6-Amino-3-(chloromethyl)-4-(difluoromethyl)-2-iodopyridine)

• Product Name: 6-Amino-3-(chloromethyl)-4-(difluoromethyl)-2-iodopyridine
• CAS No: 1805014-43-0
• MF: C₇H₆ClF₂IN₂
• MW: 318.490219593048
• CID: 4855746
• Update Time: 2025-05-23

6-Amino-3-(chloromethyl)-4-(difluoromethyl)-2-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 6-Amino-3-(chloromethyl)-4-(difluoromethyl)-2-iodopyridine

• Inchi： 1S/C7H6ClF2IN2/c8-2-4-3(6(9)10)1-5(12)13-7(4)11/h1,6H,2H2,(H2,12,13)
• InChI Key： HHXCWRUJRKEHJG-UHFFFAOYSA-N
• SMILES： IC1C(CCl)=C(C(F)F)C=C(N)N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 2.2
• Topological Polar Surface Area: 38.9

Additional information on 6-Amino-3-(chloromethyl)-4-(difluoromethyl)-2-iodopyridine

Comprehensive Overview of 6-Amino-3-(chloromethyl)-4-(difluoromethyl)-2-iodopyridine (CAS No. 1805014-43-0)

The compound 6-Amino-3-(chloromethyl)-4-(difluoromethyl)-2-iodopyridine (CAS No. 1805014-43-0) is a highly specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the chloromethyl, difluoromethyl, and iodo substituents, make it a valuable intermediate for synthesizing novel bioactive molecules. Researchers are increasingly interested in this compound due to its versatility in medicinal chemistry and drug discovery, particularly in the development of targeted therapies.

In recent years, the demand for halogenated pyridines like 6-Amino-3-(chloromethyl)-4-(difluoromethyl)-2-iodopyridine has surged, driven by advancements in small-molecule drug design. The compound's iodo and difluoromethyl groups are particularly noteworthy, as they enhance metabolic stability and binding affinity in drug candidates. This aligns with current trends in precision medicine, where researchers seek compounds with optimized pharmacokinetic properties. Additionally, the chloromethyl moiety offers a reactive handle for further functionalization, making it a cornerstone in structure-activity relationship (SAR) studies.

The synthesis and application of 6-Amino-3-(chloromethyl)-4-(difluoromethyl)-2-iodopyridine are frequently discussed in the context of heterocyclic chemistry. Its CAS No. 1805014-43-0 is often searched alongside terms like pyridine derivatives, fluorinated compounds, and iodo-substituted intermediates. These keywords reflect the compound's relevance in cutting-edge research, including catalysis and bioconjugation. Notably, its role in cross-coupling reactions has garnered attention, as it enables the construction of complex molecular architectures.

From an industrial perspective, 6-Amino-3-(chloromethyl)-4-(difluoromethyl)-2-iodopyridine is valued for its scalability and compatibility with green chemistry principles. Innovations in sustainable synthesis have further amplified its appeal, as researchers prioritize eco-friendly routes to halogenated intermediates. This compound's stability under various conditions also makes it a candidate for high-throughput screening in drug development pipelines.

In summary, 6-Amino-3-(chloromethyl)-4-(difluoromethyl)-2-iodopyridine (CAS No. 1805014-43-0) represents a critical building block in modern chemical research. Its multifaceted applications—from pharmaceutical intermediates to agrochemical precursors—underscore its importance in addressing global challenges in health and agriculture. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in the next generation of innovative therapeutics and sustainable chemicals.